Cas no 6856-27-5 (6b-Hydroxy Norethindrone Acetate)

• Product Name: 6b-Hydroxy Norethindrone Acetate
• CAS No: 6856-27-5
• Molecular Formula: C₂₂H₂₈O₄
• Molecular Weight: 356.45532
• CID: 1064717
• PubChem ID: 11314288

6b-Hydroxy Norethindrone Acetate Properties

Names and Identifiers

• 6β-Hydroxy Norethindrone Acetate
• [(6R,8R,9S,10R,13S,14S,17R)-17-ethynyl-6-hydroxy-13-methyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• 6beta-Hydroxy Norethindrone Acetate
• 6856-27-5
• A-Hydroxy Norethindrone Acetate
• 6?-Hydroxy Norethindrone Acetate
• AKOS032958248
• 19-NOrpregn-4-en-20-yn-3-one, 17-(acetyloxy)-6-hydroxy-, (6
• 6beta-Hydroxy-3-oxo-19-nor-17alpha-pregn-4-en-20-yn-17-yl Acetate (6beta-Hydroxynorethisterone Acetate)
• A)-
• Norethisterone Acetate Imp. F (EP); 6beta-Hydroxy-3-oxo-19-nor-17alpha-pregn-4-en-20-yn-17-yl Acetate; 6beta-Hydroxynorethisterone Acetate; Norethisterone Acetate Impurity F
• WJX543VUS5
• NORETHISTERONE ACETATE IMPURITY F [EP IMPURITY]
• 6
• A,17
• 19-NORPREGN-4-EN-20-YN-3-ONE, 17-(ACETYLOXY)-6-HYDROXY-, (6.BETA.,17.ALPHA.)-
• DTXSID50462114
• 6.BETA.-HYDROXYNORETHINDRONE ACETATE
• SCHEMBL5722719
• 6ss-Hydroxynorethindrone acetate
• 6b-Hydroxy Norethindrone Acetate

• InChIKey： NVEXGWVOAPQSMX-VIHHZYQKSA-N
• Inchi： InChI=1S/C22H28O4/c1-4-22(26-13(2)23)10-8-19-17-12-20(25)18-11-14(24)5-6-15(18)16(17)7-9-21(19,22)3/h1,11,15-17,19-20,25H,5-10,12H2,2-3H3/t15-,16-,17-,19+,20-,21+,22+/m1/s1
• SMILES： O=C4\C=C3/[C@@H]([C@H]2CC[C@]1([C@@H](CC[C@]1(C#C)OC(=O)C)[C@@H]2C[C@H]3O)C)CC4

Computed Properties

• Exact Mass: 356.19900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 356.19875937g/mol
• Heavy Atom Count: 26
• Complexity: 728
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• LogP: 3.03410
• PSA: 63.60000
• Boiling Point: 497.0±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 170.1±22.2 °C
• Density: 1.2±0.1 g/cm3